Cas no 16301-64-7 (3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-)
16301-64-7 structure
Product Name:3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-
CAS No:16301-64-7
MF:C10H21N3
MW:183.293842077255
CID:121567
Update Time:2024-01-24
3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-
- 2-(OCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-2-YL)ETHANAMINE
- 2-(1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-2-yl)ethanamine
- 3,9-Diazabicyclo[3.3.1]nonane,3-(2-aminoethyl)-9-methyl-(8CI)
- 3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine, 9-methyl-
-
- Inchi: 1S/C10H21N3/c1-12-9-3-2-4-10(12)8-13(7-9)6-5-11/h9-10H,2-8,11H2,1H3
- InChI Key: LGDXJCRFLQAFDZ-UHFFFAOYSA-N
- SMILES: C12N(C)C(CCC1)CN(CCN)C2
Computed Properties
- Exact Mass: 183.17373
Experimental Properties
- Density: 0.995±0.06 g/cm3(Predicted)
- Boiling Point: 275.3±8.0 °C(Predicted)
- PSA: 32.5
- pka: 10.11±0.10(Predicted)
3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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